Cas no 1207059-09-3 (1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1207059-09-3
• MF: C₁₈H₁₄FN₅OS
• MW: 367.400064945221
• CID: 5394442
• Update Time: 2025-09-23

1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-4-[4-(4-methoxyphenyl)-2-thiazolyl]-1H-1,2,3-triazol-5-amine
• 1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C18H14FN5OS/c1-25-14-7-5-11(6-8-14)15-10-26-18(21-15)16-17(20)24(23-22-16)13-4-2-3-12(19)9-13/h2-10H,20H2,1H3
• InChI Key： UZWMJUFKGFDGPE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(N)=C(C2=NC(C3=CC=C(OC)C=C3)=CS2)N=N1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.5±65.0 °C(Predicted)
• pka: -0.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Recent Advances in the Study of 1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS: 1207059-09-3)

The compound 1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS: 1207059-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a unique triazole-thiazole hybrid scaffold, has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its synthesis, structure-activity relationships (SAR), and mechanistic insights, positioning it as a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against a panel of tyrosine kinases, including EGFR and VEGFR2. The study highlighted the importance of the fluorine substitution at the 3-position of the phenyl ring and the methoxy group on the thiazole moiety for enhancing binding affinity and selectivity. Molecular docking simulations revealed that the compound forms key hydrogen bonds with the hinge region of the kinase domain, explaining its high potency. These findings suggest its potential as a lead compound for targeting kinase-driven cancers.

Further investigations into the pharmacokinetic properties of 1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. The study evaluated its metabolic stability, plasma protein binding, and oral bioavailability in preclinical models. Results indicated moderate metabolic stability in human liver microsomes and favorable plasma protein binding characteristics, making it suitable for further optimization. However, challenges such as moderate solubility were noted, prompting ongoing research into prodrug strategies and formulation improvements.

Another significant development involves the compound's application in combination therapies. A recent Cancer Research publication (2024) explored its synergistic effects with immune checkpoint inhibitors in murine models of non-small cell lung cancer (NSCLC). The combination therapy not only reduced tumor growth but also enhanced T-cell infiltration, suggesting a dual mechanism of action involving kinase inhibition and immune modulation. This underscores the compound's versatility and potential for integration into modern oncology treatment paradigms.

In summary, 1-(3-fluorophenyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS: 1207059-09-3) represents a chemically and pharmacologically intriguing molecule with demonstrated kinase inhibitory activity and anticancer potential. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications, particularly in combination therapies. Future studies will likely focus on clinical translation and the development of derivatives with improved drug-like properties.